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Compound of Interest

Compound Name: 2-Anilinobutanoic acid

CAS No.: 67832-70-6

Cat. No.: B1266957

Get Quote

Executive Summary & Scaffold Significance
2-Anilinobutanoic acid (2-ABA) represents a privileged pharmacophore in medicinal

chemistry and agrochemistry. Structurally defined as an

-phenyl amino acid, it serves as a critical intermediate between the rigid fenamate non-steroidal
anti-inflammatory drugs (NSAIDs) and flexible peroxisome proliferator-activated receptor
(PPAR) agonists.

This guide objectively analyzes the Structure-Activity Relationship (SAR) of 2-ABA analogs,

comparing their efficacy against standard clinical agents in metabolic regulation (PPAR

/

agonism) and inflammation (COX inhibition). By synthesizing data from recent kinase and
nuclear receptor studies, we provide a roadmap for optimizing this scaffold for improved
Lipophilic Efficiency (LipE) and metabolic stability.

Core Scaffold Architecture
The 2-ABA molecule consists of three distinct regions available for modification:
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The Acidic Head (Region A): Carboxylic acid moiety (essential for ionic interactions/H-

bonding).

The Linker/Chiral Center (Region B): The

-carbon bearing the ethyl group (dictates stereoselectivity).

The Hydrophobic Tail (Region C): The aniline aromatic ring (controls

-stacking and lipophilicity).

Structure-Activity Relationship (SAR) Analysis
The following analysis dissects the impact of chemical modifications on biological activity,

specifically focusing on PPAR agonism and COX inhibition.

Region A: The Acidic Head Group
Carboxylic Acid: Essential for anchoring the molecule in the ligand-binding domain (LBD) of

PPARs via hydrogen bonding with residues like Tyr473 (PPAR

).

Bioisosteres:

Hydroxamic Acids: Increase potency against metalloenzymes but reduce oral

bioavailability.

Esters (Prodrugs): Masking the acid as an ethyl or methyl ester improves membrane

permeability (Caco-2 flux) but requires intracellular hydrolysis for activation.

Region B: The Chiral Linker (Chain Length &
Stereochemistry)

Chain Length (Propionic vs. Butanoic):

Propionic (C3): Often optimal for COX binding (e.g., Ibuprofen analogs).

Butanoic (C4): The ethyl substituent at the
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-position creates steric bulk that locks the conformation. SAR Insight: In PPAR agonists,
the C4 (butanoic) analogs often show higher selectivity for PPAR

over PPAR

compared to their C3 counterparts due to hydrophobic pocket constraints.

Stereochemistry:

S-Enantiomer: Generally the eutomer (active form) for COX inhibition.

R-Enantiomer: Often inactive or undergoes unidirectional inversion in vivo.

Region C: The Aniline Ring Substitutions
Electronic Effects: Electron-withdrawing groups (EWG) like

,

, or

at the meta or para positions increase the acidity of the NH group, strengthening the H-bond
donor capability.

Lipophilicity: Bulky hydrophobic groups (e.g.,

-benzyl) at the para-position are critical for extending into the deep hydrophobic pockets of
nuclear receptors.

SAR Visualization
The following diagram maps the functional consequences of specific modifications.
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Figure 1: Functional SAR map of 2-Anilinobutanoic acid, highlighting the biological impact of

regional modifications.

Performance Comparison: 2-ABA Analogs vs.
Clinical Standards
This section compares a representative 2-ABA analog (optimized for PPAR activity, similar to

compound O325H) against standard Thiazolidinediones (TZDs) like Rosiglitazone.

Table 1: Comparative Efficacy in Metabolic Regulation
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Feature
2-ABA Analog
(Optimized)

Rosiglitazone (TZD
Standard)

Scientific Insight

Primary Target

PPAR

/

(Dual Agonist)

PPAR

(Selective)

Dual agonism

addresses both

dyslipidemia (PPAR

) and insulin

resistance (PPAR

).

Binding Mode
Partial Agonist

(SPPARM)
Full Agonist

Partial agonism

reduces the risk of

fluid retention and

weight gain

associated with full

TZD activation.

Lipophilicity (cLogP) 3.5 - 4.2 3.8

Comparable

membrane

permeability; 2-ABA

analogs can be tuned

via the aniline ring.

Toxicity Profile
Low hepatotoxicity

risk

Boxed Warning (CV

risk)

The non-TZD

structure avoids the

specific quinone-

methide metabolic

activation pathway

linked to TZD toxicity.

Synthesis Cost
Low (2-step

convergent)
Moderate

2-ABA synthesis is

highly atom-

economical (see

Protocol).

Key Takeaway: While TZDs offer higher potency in pure insulin sensitization, 2-ABA analogs

provide a balanced safety profile and broader metabolic benefits due to dual
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/

activity.

Experimental Protocols
To ensure reproducibility and trustworthiness, the following protocols utilize self-validating

controls.

Chemical Synthesis: Nucleophilic Substitution
This method synthesizes 2-anilinobutanoic acid via the displacement of a halide by aniline.[1]

Reagents:

2-Bromobutanoic acid (1.0 eq)

Aniline derivative (1.1 eq)

Sodium Hydroxide (NaOH, 2.0 eq)

Solvent: Water/Ethanol (1:1)

Step-by-Step Workflow:

Preparation: Dissolve 2-bromobutanoic acid in the water/ethanol mixture.

Neutralization: Slowly add 1.0 eq of NaOH to form the sodium salt (prevents acid-catalyzed

polymerization).

Addition: Add the aniline derivative dropwise while stirring.

Reflux: Heat the mixture to 80°C for 6-12 hours. Monitor via TLC (Mobile phase:

Hexane/Ethyl Acetate 3:1).

Work-up: Acidify with 1M HCl to pH 3.0 to precipitate the product.

Purification: Recrystallize from ethanol/water.
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Validation Check: The appearance of a distinct NH stretch (~3300 cm⁻¹) and disappearance of

the C-Br stretch in IR spectroscopy confirms the substitution.

Biological Assay: PPAR Reporter Gene Assay
This assay quantifies the functional activation of the receptor, not just binding affinity.

Workflow Diagram:

Transfection:
HEK293 Cells + PPARγ-LBD plasmid

+ Luciferase Reporter

Treatment:
Incubate with 2-ABA Analog

(0.1 - 100 μM) for 24h

Lysis:
Add Luciferase Substrate

Measurement:
Read Luminescence

(Proportional to Activation)

Control:
Rosiglitazone (Positive)

DMSO (Negative)

Parallel Run

Click to download full resolution via product page

Figure 2: Luciferase reporter gene assay workflow for validating PPAR agonism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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